Cas no 84540-45-4 (Butanedioic acid,2-(2-hexadecen-1-yl)-, 1-docosyl ester, calcium salt (2:1))

Butanedioic acid,2-(2-hexadecen-1-yl)-, 1-docosyl ester, calcium salt (2:1) structure
84540-45-4 structure
Product Name:Butanedioic acid,2-(2-hexadecen-1-yl)-, 1-docosyl ester, calcium salt (2:1)
CAS No:84540-45-4
MF:C80H152CaO4
MW:1218.13850593567
CID:724796
PubChem ID:56842441
Update Time:2025-04-19

Butanedioic acid,2-(2-hexadecen-1-yl)-, 1-docosyl ester, calcium salt (2:1) Chemical and Physical Properties

Names and Identifiers

    • Butanedioic acid,2-(2-hexadecen-1-yl)-, 1-docosyl ester, calcium salt (2:1)
    • calcium di-1-docosyl bis(2-hexadecenyl)succinate
    • EINECS 283-139-1
    • 84540-45-4
    • Inchi: 1S/C80H154O4.Ca/c1-5-9-13-17-21-25-29-33-37-39-41-43-45-47-51-55-59-63-67-71-75-80(78(83)84,76-72-68-64-60-56-52-48-46-44-42-40-38-34-30-26-22-18-14-10-6-2)79(77(81)82,73-69-65-61-57-53-49-35-31-27-23-19-15-11-7-3)74-70-66-62-58-54-50-36-32-28-24-20-16-12-8-4;/h65-66,69-70H,5-64,67-68,71-76H2,1-4H3,(H,81,82)(H,83,84);/q;+2/p-2/b69-65+,70-66+;
    • InChI Key: YUMWCHYOXGNBKT-HKUFYVQESA-L
    • SMILES: [Ca+2].[O-]C(C(CCCCCCCCCCCCCCCCCCCCCC)(CCCCCCCCCCCCCCCCCCCCCC)C(C(=O)[O-])(C/C=C/CCCCCCCCCCCCC)C/C=C/CCCCCCCCCCCCC)=O

Computed Properties

  • Exact Mass: 1217.1316542g/mol
  • Monoisotopic Mass: 1217.1316542g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 85
  • Rotatable Bond Count: 71
  • Complexity: 1270
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 80.3Ų
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